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Compound of Interest

Compound Name: Gp100 (25-33), mouse

Cat. No.: B10828518

Technical Support Center: Gp100 (25-33) Peptide
Solutions

This technical support center provides troubleshooting guidance and frequently asked
qguestions for researchers working with the mouse Gp100 (25-33) peptide. The inherent low
immunogenicity of this self-antigen presents unique challenges in generating robust anti-tumor
immune responses. This guide offers insights and protocols to help overcome these obstacles.

Frequently Asked Questions (FAQs)

Q1: Why is the mouse Gp100 (25-33) peptide poorly immunogenic?

The low immunogenicity of the mouse Gp100 (25-33) peptide (sequence: EGSRNQDWL)
stems from two primary factors:

» "Self" Antigen: As a non-mutated protein expressed in normal melanocytes, central and
peripheral tolerance mechanisms limit the activation and expansion of self-reactive T cells.

e MHC-I Instability: The native mouse peptide forms a notably unstable complex with the H-
2Db MHC class | molecule, leading to a fast dissociation rate. This transient presentation is
often insufficient to effectively prime naive CD8+ T cells.

Q2: What is the key difference between the mouse (mGp100) and human (hGp100) 25-33
peptides?
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The primary difference lies in the first three amino acids at the N-terminus. The human version
(KVPRNQDWL) has a higher binding affinity and stabilizes the H-2Db molecule more
effectively than the mouse version (EGSRNQDWL). Consequently, immunizing C57BL/6 mice
with the human peptide (xenogeneic immunization) can break tolerance and induce a more
potent, cross-reactive CD8+ T-cell response against the mouse peptide expressed by B16
melanoma cells.

Q3: How should I prepare and store my Gp100 peptide solution?

o Storage: Lyophilized peptides should be stored at -20°C or below. Once reconstituted, it is
recommended to create single-use aliquots and store them at -80°C to

 To cite this document: BenchChem. [low immunogenicity of mouse Gp100 (25-33) peptide
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828518#low-immunogenicity-of-mouse-gp100-25-
33-peptide-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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